Cas no 68189-29-7 (6-amino-N-(2-hydroxypropyl)naphthalene-2-sulphonamide)
68189-29-7 structure
Product Name:6-amino-N-(2-hydroxypropyl)naphthalene-2-sulphonamide
CAS No:68189-29-7
MF:C13H16N2O3S
MW:280.342741966248
CID:969450
PubChem ID:109210
Update Time:2025-04-19
6-amino-N-(2-hydroxypropyl)naphthalene-2-sulphonamide Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-N-(2-hydroxypropyl)naphthalene-2-sulphonamide
- 2-Amino-6-(N-(2'-hydroxypropyl)sulfamoyl)naphthalene
- 2-Naphthalenesulfonamide, 6-amino-N-(2-hydroxypropyl)-
- 6-amino-N-(2-hydroxypropyl)naphthalene-2-sulfonamide
- EINECS 269-186-0
- DTXSID00887232
- NS00062882
- 68189-29-7
- WOSPGWVMEJFZEO-UHFFFAOYSA-N
-
- Inchi: 1S/C13H16N2O3S/c1-9(16)8-15-19(17,18)13-5-3-10-6-12(14)4-2-11(10)7-13/h2-7,9,15-16H,8,14H2,1H3
- InChI Key: WOSPGWVMEJFZEO-UHFFFAOYSA-N
- SMILES: S(C1C=CC2C=C(C=CC=2C=1)N)(NCC(C)O)(=O)=O
Computed Properties
- Exact Mass: 280.08828
- Monoisotopic Mass: 280.08816355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 92.42
6-amino-N-(2-hydroxypropyl)naphthalene-2-sulphonamide Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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